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Compound of Interest

Compound Name: Uvidin C

CAS No.: 74635-85-1

Cat. No.: B12774749

Get Quote

Absence of specific disposal protocols for Uvidin C necessitates treating it as a potentially

hazardous substance. Researchers and laboratory personnel are advised to adhere to

stringent safety measures, assuming cytotoxic and environmentally harmful properties until

comprehensive data becomes available.

Currently, a specific Safety Data Sheet (SDS) with official disposal procedures for Uvidin C, a

drimane sesquiterpenoid isolated from the fungus Lactarius uvidus, is not publicly available.

The absence of this critical safety information requires a conservative approach to its handling

and disposal. Standard practice for novel or uncharacterized chemical compounds is to

manage them as if they are hazardous to minimize risk to personnel and the environment.[1][2]

[3][4] Some related drimane sesquiterpenoids have been noted for their cytotoxic properties,

further emphasizing the need for caution.[5]

This guide provides a procedural framework for the proper disposal of Uvidin C based on

established best practices for managing unknown or potentially hazardous laboratory

chemicals.
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Quantitative Data Summary: Handling and Disposal
Precautions
Given the uncharacterized nature of Uvidin C, quantitative exposure limits have not been

established. The following table summarizes the recommended qualitative handling and

disposal parameters based on the precautionary principle.
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Parameter Guideline Rationale

Personal Protective Equipment

(PPE)

Full PPE: Chemical-resistant

gloves (double-gloving

recommended), lab coat, and

safety goggles.

To prevent dermal and ocular

exposure to a compound with

unknown toxicity.[2][3][6]

Engineering Controls
Handle exclusively within a

certified chemical fume hood.

To minimize inhalation risk

from potential aerosols or dust.

[1][3][6]

Waste Classification

Hazardous Chemical Waste.

May require further

classification as cytotoxic

waste.

Assumes potential for toxicity

and environmental harm in the

absence of data.[1][7]

Waste Segregation

Segregate from all other waste

streams in a dedicated, clearly

labeled container.

To prevent unforeseen

chemical reactions and ensure

proper disposal by specialized

services.[1][2][7]

Container Labeling

Label as "Hazardous Waste:

Uvidin C (CAS No. not

available)" with appropriate

hazard pictograms (e.g., skull

and crossbones for acute

toxicity, health hazard,

environmental hazard).

To clearly communicate the

potential dangers to all

laboratory and waste

management personnel.[6][7]

Disposal Method

Incineration by a licensed

hazardous waste disposal

facility.

High-temperature incineration

is the standard and most

effective method for destroying

potentially cytotoxic and other

hazardous organic

compounds.[8][9]

Spill Management

Treat all spills as major spills.

Evacuate the area and follow

institutional protocols for

hazardous material spills.[1][6]

To ensure the safety of all

personnel in the event of an

uncontrolled release.
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Experimental Protocols: Step-by-Step Disposal
Procedures
The following protocol outlines the recommended steps for the safe disposal of Uvidin C
waste.

1. Risk Assessment:

Before handling Uvidin C, conduct a thorough risk assessment, acknowledging that its

toxicological properties are unknown.[1][2]

Assume the compound is potent and potentially cytotoxic, mutagenic, or ecotoxic.[2][3][4]

2. Personal Protective Equipment (PPE) and Engineering Controls:

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves.[3][6] Consider double-gloving for added protection.[2]

Conduct all manipulations of Uvidin C, including weighing and preparing for disposal, within

a certified chemical fume hood to prevent inhalation of any dust or aerosols.[1][6]

3. Waste Collection and Segregation:

Designate a specific, leak-proof, and chemically compatible container for all Uvidin C waste.

This includes pure compound, contaminated consumables (e.g., pipette tips, weighing paper,

vials), and contaminated PPE.[1][2]

The container must be kept closed except when adding waste.

Do not mix Uvidin C waste with any other chemical or biological waste streams.[9]

4. Labeling:

Immediately label the waste container with a "Hazardous Waste" tag.[2]

The label must include:

The name: "Uvidin C"
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The words "Caution: Novel Compound with Unknown Hazards"

An indication of potential cytotoxicity.

The date accumulation started.

The responsible researcher's name and contact information.

5. Storage:

Store the sealed waste container in a designated and secure satellite accumulation area

within the laboratory.[2]

The storage area should have secondary containment to control any potential leaks.[6]

6. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the collection of the hazardous waste.[2]

Provide the EHS department with all available information about Uvidin C, emphasizing its

uncharacterized nature and potential for cytotoxicity.

The recommended final disposal method is high-temperature incineration through a licensed

hazardous waste management company.[8][9]

7. Decontamination:

Thoroughly decontaminate all surfaces and equipment that have come into contact with

Uvidin C using an appropriate solvent or cleaning agent.

Dispose of all cleaning materials (e.g., wipes, absorbent pads) as hazardous waste in the

designated Uvidin C container.[2]

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of Uvidin C,

treating it as a novel compound with unknown hazards.
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Start: Uvidin C Waste Generation

1. Risk Assessment:
Treat as Potentially Hazardous/Cytotoxic

2. Use Full PPE and
Work in Fume Hood

3. Collect Waste in Designated,
Sealed Container

4. Label Container:
'Hazardous Waste - Uvidin C

(Unknown Hazards)'

5. Store in Secondary Containment
in Satellite Accumulation Area

6. Contact Environmental
Health & Safety (EHS)

7. Arrange for Professional Disposal
(Incineration Recommended)

8. Decontaminate Work Area
& Equipment

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Uvidin C as an uncharacterized compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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